Cas no 121102-98-5 (Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 121102-98-5
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 104807
• PubChem ID: 14458322
• Update Time: 2025-04-18

Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [2-(aminooxy)butyl]-, 1,1-dimethylethyl ester (9CI)
• SCHEMBL10464353
• tert-butyl N-(2-aminooxybutyl)carbamate
• 121102-98-5

• Inchi： 1S/C9H20N2O3/c1-5-7(14-10)6-11-8(12)13-9(2,3)4/h7H,5-6,10H2,1-4H3,(H,11,12)
• InChI Key： BUIPMOBDSFMZNR-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)ON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.1475
• Monoisotopic Mass: 204.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58